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Abstract: This document provides a comprehensive guide to the safe handling, use, and

disposal of N-Nitroso-N-methylurethane (NMU), a potent carcinogenic, mutagenic, and

teratogenic compound frequently used in research settings for inducing tumors in animal

models. Due to its significant health risks and chemical instability, strict adherence to

established safety protocols is imperative. These application notes are designed for

researchers, scientists, and drug development professionals, offering detailed, field-proven

procedures that prioritize safety and experimental integrity.

Hazard Identification and Risk Assessment
N-Nitroso-N-methylurethane (also known as N-Methyl-N-nitrosourethane) is a powerful

alkylating agent.[1] Its toxicity is exerted by transferring a methyl group to nucleobases in DNA,

which can lead to mutations and the initiation of cancer.[1] The International Agency for

Research on Cancer (IARC) classifies NMU as a Group 2B carcinogen, meaning it is possibly

carcinogenic to humans, based on sufficient evidence of carcinogenicity in experimental

animals.[2] It is carcinogenic in all tested animal species, including mice, rats, hamsters, and

guinea pigs, and can induce tumors through various routes of administration, even after a

single dose or prenatal exposure.[2]

Scientist's Note: The primary routes of exposure in a laboratory setting are inhalation of

aerosols, dermal contact, and accidental ingestion.[3] Given its proven carcinogenic effects in

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b032213?utm_src=pdf-interest
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://www.benchchem.com/product/b032213?utm_src=pdf-body
https://en.wikipedia.org/wiki/N-Nitroso-N-methylurea
https://en.wikipedia.org/wiki/N-Nitroso-N-methylurea
https://www.inchem.org/documents/iarc/vol04/n-nitroso-n-methylurethane.html
https://www.inchem.org/documents/iarc/vol04/n-nitroso-n-methylurethane.html
https://safety.net.technion.ac.il/files/2023/05/SU_SOP_003_for-N-Nitroso-N-methylurea-_NMU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032213?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


multiple animal models, all contact should be reduced to the lowest possible level, as there

may be no safe exposure level to a carcinogen.[4]

Table 1: Chemical and Toxicological Properties of N-Nitroso-N-methylurethane

Property Value Source(s)

CAS Number 615-53-2 [5]

Molecular Formula C₄H₈N₂O₃ [5]

Molecular Weight 132.12 g/mol [6]

Appearance
Yellow to pink liquid with a

sweet odor.[5]
[5][6]

Primary Hazards

Carcinogenic[2], Mutagenic[1],

Teratogenic[1], Highly Toxic[3]

[7]

[1][2][3][7]

Stability

Unstable; sensitive to light and

may decompose

spontaneously, especially upon

heating.[6] May become

explosive if stored above 15°C.

[6] Stability in aqueous

solutions is pH-dependent,

decomposing rapidly at

alkaline pH.[6]

[6]

Incompatibilities

Strong acids, strong bases,

strong reducing agents, and

oxidizing agents.[8][9]

[8][9]

Engineering Controls and Designated Areas
The first and most critical line of defense against exposure is the use of proper engineering

controls. All work involving NMU must be performed within a designated area that is clearly

marked with warning signs.
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A. Designated Area Requirements:

Access to the designated area must be restricted to authorized and trained personnel only.

[10]

A sign must be posted at the entrance stating: "DANGER: N-NITROSO-N-
METHYLURETHANE IN USE. CARCINOGEN. AUTHORIZED PERSONNEL ONLY."

All procedures that could generate aerosols or dust (e.g., weighing, reconstituting, preparing

solutions) must be conducted inside a certified chemical fume hood or a Class II, Type B

biological safety cabinet (total exhaust).[3][11]

B. Ventilation Controls:

Chemical Fume Hood: The fume hood must have a face velocity of 80-120 feet per minute.

Its performance should be certified annually. The work surface inside the hood should be

covered with a disposable, absorbent plastic-backed pad to contain any minor spills.[11]

Rationale: Constant negative pressure ventilation is essential to draw aerosols and vapors

away from the operator's breathing zone, preventing inhalation exposure. The absorbent pad

simplifies cleanup and minimizes the spread of contamination.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory for all personnel handling NMU. Standard laboratory attire is not

sufficient.

Body Protection: A disposable, solid-front gown or a flame-resistant lab coat worn over

scrubs is required.[12] The lab coat must be fully buttoned with sleeves of sufficient length to

prevent skin exposure between the glove and cuff.[12]

Hand Protection: Double nitrile gloves are mandatory.[3] Gloves must be long enough to

cover the wrist and lab coat sleeve. Check for tears or holes before use. Gloves should be

changed immediately if contamination is suspected and always after each procedure or

every two hours of use.
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Eye Protection: Chemical safety goggles that provide a seal around the eyes are required.[3]

A face shield should be worn in addition to goggles when there is a significant risk of

splashes.

Respiratory Protection: For cleaning up spills or when engineering controls are not available

or insufficient, a full-face respirator with N100 cartridges may be required.[12] All personnel

who may need to wear a respirator must be part of the institution's respiratory protection

program, which includes training and fit-testing.[12]

Scientist's Note: Do not wear contaminated PPE outside of the designated area. Disposable

PPE (gloves, gowns) should be removed and disposed of as hazardous waste before leaving

the work area.[4] Reusable PPE like goggles must be decontaminated after each use.

Protocols for Safe Handling and Use
A. Protocol for Weighing and Reconstituting Solid NMU

Preparation: Don all required PPE. Prepare the designated chemical fume hood by lining the

work surface with a new absorbent pad and taping down the edges.[11]

Tare Weighing: Place a pre-labeled, sealable container (e.g., a vial or conical tube) on an

analytical balance inside the fume hood and tare the balance.

Weighing: Carefully transfer the approximate amount of NMU powder into the tared

container. Avoid creating dust. Close the primary NMU container immediately.

Final Weighing: Seal the container with the weighed NMU and re-weigh it to obtain the exact

mass.

Reconstitution: Uncap the container inside the fume hood. Slowly add the required solvent

using a calibrated pipette, directing the stream down the inner wall of the container to avoid

splashing.

Mixing: Cap the container tightly and mix gently by inversion or vortexing at a low speed until

the solid is fully dissolved.
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Cleanup: Dispose of any contaminated weighing paper or tips as solid hazardous waste.

Wipe down the balance and surrounding surfaces with a validated decontamination solution.

B. Protocol for Animal Dosing (Injection)

Preparation: All animal injections must be performed within a Class II Type B Biosafety

Cabinet or a designated fume hood to protect both the user from exposure and the animal

from contamination.[11]

Syringe Preparation: Draw the prepared NMU solution into a syringe. To minimize bubble

formation and potential aerosols, draw the liquid slowly. Remove any bubbles by tapping the

syringe and expelling the air through the needle back into the vial, ensuring the needle tip

remains submerged in the solution.

Animal Handling: Animal handlers must wear the full PPE as described in Section 3.[11]

Injection: Administer the NMU to the animal using the prescribed route and technique.

Sharps Disposal: Immediately dispose of the used needle and syringe into a designated

sharps container for incineration. Do not recap, bend, or break needles.[3]

Post-Injection Animal Care: Cages housing animals treated with NMU must be clearly

labeled with "CAUTION: ANIMAL TREATED WITH N-NITROSO-N-METHYLURETHANE".

[11] Animal bedding and cages are considered hazardous for at least 3 days post-

administration, as the compound and its metabolites may be excreted.[3] All cage changes

during this period must be performed inside a ventilated cage changing station, and the

bedding must be disposed of as hazardous chemical waste.[3]

Spill and Emergency Procedures
Immediate and correct response to a spill is critical to prevent exposure.

A. First Aid for Exposure

Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes.[3] Remove contaminated clothing while washing. Seek immediate

medical attention.
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Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open.[3] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do not induce vomiting.[7] Seek immediate medical

attention and provide the Safety Data Sheet (SDS) to the medical personnel.

B. Spill Cleanup Protocol

The response depends on the size and location of the spill.

Minor Spill (inside a fume hood):

Ensure the fume hood is operational.

Wearing full PPE, cover the spill with absorbent pads.

Working from the outside in, gently apply a decontamination solution (see Section 6) to the

absorbent material.

Allow sufficient contact time (e.g., 24 hours).[11]

Collect all contaminated materials in a labeled hazardous waste bag.

Wipe the area again with the decontamination solution, followed by water.

Major Spill (outside a fume hood):

Evacuate: Alert all personnel and evacuate the immediate area.

Isolate: Close the doors to the laboratory and prevent entry. Post a "DO NOT ENTER -

HAZARDOUS SPILL" sign.

Report: Immediately contact the institution's Environmental Health & Safety (EHS)

department and the Principal Investigator.
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Do not attempt to clean a major spill unless you are part of a trained emergency response

team.

Workflow for NMU Spill Response
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Caption: Emergency procedure workflow for an N-Nitroso-N-methylurethane spill.
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Decontamination and Waste Disposal
Effective decontamination is crucial for rendering equipment and waste non-hazardous.

A. Decontamination Protocol

Research has shown that treatment with certain chemical solutions can effectively destroy

NMU.[13][14] A common and effective method involves alkaline sodium thiosulfate.[11]

Prepare Solution: In a chemical fume hood, prepare a fresh solution of 10% sodium

thiosulfate and 1% sodium hydroxide in water.

Application:

For reusable glassware and equipment: Fully submerge the items in the decontamination

solution within a labeled, covered container.

For surfaces: Liberally apply the solution to the contaminated surface and ensure it

remains wet.

Contact Time: Allow a minimum contact time of 24 hours to ensure complete degradation of

the NMU.[11]

Final Rinse: After 24 hours, the decontaminated items can be thoroughly rinsed with water

and washed normally. The spent decontamination solution can typically be poured down the

drain, but always consult your institution's EHS guidelines first.[11]

Scientist's Note: While alkaline conditions can degrade NMU, they can also lead to the

formation of diazomethane, a toxic and explosive gas.[6][15] The sodium thiosulfate method is

preferred as it mitigates this risk. Never use strong alkali alone for decontamination.

B. Waste Disposal

All NMU waste is considered hazardous and must be disposed of according to institutional and

regulatory guidelines.

Solid Waste: This includes unused NMU powder, contaminated PPE (gloves, gowns, pads),

and animal bedding. Collect this waste in a clearly labeled, sealed hazardous waste
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container.[3][11]

Liquid Waste: This includes leftover NMU solutions and the first rinse from contaminated

glassware (before decontamination). Collect in a sealed, labeled, and chemically compatible

hazardous waste container.

Sharps Waste: All needles and syringes must be disposed of in a designated sharps

container destined for incineration.[11]

Pickup: Contact your institution's EHS department for hazardous waste pickup.[11] Do not

mix NMU waste with other chemical waste streams unless explicitly permitted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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